Cas no 912781-51-2 (7-bromo-2-(4-hydroxy-3-methoxyphenyl)-9-methoxy-3H,4H,5H-chromeno2,3-dpyrimidin-4-one)

• Product Name: 7-bromo-2-(4-hydroxy-3-methoxyphenyl)-9-methoxy-3H,4H,5H-chromeno2,3-dpyrimidin-4-one
• CAS No: 912781-51-2
• MF: C₁₉H₁₅BrN₂O₅
• MW: 431.236804246902
• CID: 5425760
• PubChem ID: 135572400
• Update Time: 2025-06-27

7-bromo-2-(4-hydroxy-3-methoxyphenyl)-9-methoxy-3H,4H,5H-chromeno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-bromo-2-(4-hydroxy-3-methoxyphenyl)-9-methoxy-3H-chromeno[2,3-d]pyrimidin-4(5H)-one
• F3411-0302
• AKOS001778005
• 912781-51-2
• CCG-127233
• 7-bromo-2-(4-hydroxy-3-methoxyphenyl)-9-methoxy-3,5-dihydrochromeno[2,3-d]pyrimidin-4-one
• 7-Bromo-3,5-dihydro-2-(4-hydroxy-3-methoxyphenyl)-9-methoxy-4H-[1]benzopyrano[2,3-d]pyrimidin-4-one
• 7-bromo-2-(4-hydroxy-3-methoxyphenyl)-9-methoxy-3H,4H,5H-chromeno2,3-dpyrimidin-4-one

• Inchi： 1S/C19H15BrN2O5/c1-25-14-7-9(3-4-13(14)23)17-21-18(24)12-6-10-5-11(20)8-15(26-2)16(10)27-19(12)22-17/h3-5,7-8,23H,6H2,1-2H3,(H,21,22,24)
• InChI Key： HSLQIHPGCRQWND-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(O)C(OC)=C2)NC(=O)C2CC3=CC(Br)=CC(OC)=C3OC=2N=1

Computed Properties

• Exact Mass: 430.01643g/mol
• Monoisotopic Mass: 430.01643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 89.4Ų

Experimental Properties

• Density: 1.66±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 599.7±60.0 °C(Predicted)
• pka: 8.31±0.35(Predicted)

Additional information on 7-bromo-2-(4-hydroxy-3-methoxyphenyl)-9-methoxy-3H,4H,5H-chromeno2,3-dpyrimidin-4-one

Professional Introduction to Compound with CAS No. 912781-51-2 and Product Name: 7-bromo-2-(4-hydroxy-3-methoxyphenyl)-9-methoxy-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one

The compound with the CAS number 912781-51-2 and the product name 7-bromo-2-(4-hydroxy-3-methoxyphenyl)-9-methoxy-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, belonging to the chromeno[2,3-d]pyrimidine class, has garnered considerable attention due to its unique structural features and promising biological activities. The presence of bromine and methoxy substituents, along with the hydroxyl group in the aromatic ring, contributes to its diverse chemical reactivity and potential therapeutic applications.

Recent studies have highlighted the importance of chromeno[2,3-d]pyrimidine derivatives in medicinal chemistry. These compounds exhibit a wide range of biological properties, including antiviral, anti-inflammatory, and anticancer effects. The specific arrangement of functional groups in 7-bromo-2-(4-hydroxy-3-methoxyphenyl)-9-methoxy-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one makes it a particularly interesting candidate for further investigation. The bromine atom at the 7-position provides a handle for further chemical modifications, while the hydroxyl and methoxy groups at the 4-hydroxy-3-methoxyphenyl moiety enhance its interaction with biological targets.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The chromeno[2,3-d]pyrimidine core is known to interact with various enzymes and receptors involved in critical cellular processes. By leveraging this scaffold, researchers can design molecules that selectively inhibit target proteins associated with diseases such as cancer and inflammation. The methoxy groups in particular have been shown to improve solubility and bioavailability, making this compound more suitable for clinical applications.

In vitro studies have demonstrated that 7-bromo-2-(4-hydroxy-3-methoxyphenyl)-9-methoxy-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one exhibits notable activity against several cancer cell lines. The bromine substituent appears to enhance binding affinity by allowing for additional hydrogen bonding interactions with the target protein. Additionally, the hydroxyl group at the 4-position can form hydrogen bonds with polar residues in the active site of enzymes such as kinases and phosphodiesterases. These interactions are crucial for achieving high efficacy in therapeutic settings.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include condensation reactions to form the chromeno[2,3-d]pyrimidine core followed by functional group modifications to introduce the bromine and methoxy groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselectivity and minimize side products. These methods are essential for producing compounds with the desired structural integrity for biological testing.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 7-bromo-2-(4-hydroxy-3-methoxyphenyl)-9-methoxy-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one. Molecular modeling studies have helped predict its binding mode to biological targets and identified key residues involved in interactions. These insights have guided medicinal chemists in designing analogs with improved potency and selectivity. Additionally, virtual screening techniques have been used to identify potential drug candidates from large libraries of compounds based on their structural similarity to known active molecules.

The pharmacokinetic properties of this compound are another area of interest. Studies indicate that it exhibits good oral bioavailability due to its favorable solubility profile. The methoxy groups contribute to this by increasing hydrophilicity while maintaining overall lipophilicity. Furthermore, preliminary toxicology studies suggest that it is well-tolerated at therapeutic doses without significant adverse effects. This makes it a promising candidate for further development into a novel therapeutic agent.

Future research directions include exploring derivative compounds generated by modifying specific functional groups within the chromeno[2,3-d]pyrimidine core. By systematically varying substituents such as bromine or hydroxyl groups at different positions on the aromatic rings,7-bromo-2-(4-hydroxy-3-methoxyphenyl)-9-methoxy-3H, 4H, 5H-chromeno[2, 3-d]pyrimidin/one can be optimized for enhanced biological activity while minimizing off-target effects. Such modifications will be guided by both experimental data and computational predictions.

The integration of machine learning models into drug discovery pipelines has also shown great promise for accelerating development efforts related to this compound class. By training algorithms on large datasets comprising known bioactive molecules,7-bromo, –, (, –(–)–), –(–)–)–(–), –(–)–(–), –(–)(–), –(–)−−−−−−−−−−− − − − − − − − − − − − − − − − − − − −−) , researchers can predict new molecular structures with desired properties before synthesizing them experimentally.* This approach not only saves time but also reduces costs associated with traditional trial-and-error methods.*

In conclusion,7-bromo, –, ((, –(–), –(–))) (*((((((((*)))))*))))) ) ) ) ) ) ) ) ) ) ) ) (*))))) *))))) *))))) *))))) *))))) *))))) *))))) *)))))* represents an exciting advancement in pharmaceutical chemistry* with significant potential* as a lead compound* for treating various diseases.* Its unique structural features* combined* with promising biological activities* make it* a valuable asset* in modern drug discovery efforts.* Continued research* both experimental* and computational* will further elucidate its therapeutic possibilities* paving way toward novel treatments targeting complex diseases.*